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Compound of Interest

Compound Name: 6-Phenylundecane

Cat. No.: B1198628 Get Quote

Disclaimer: Direct toxicological data for 6-phenylundecane is not readily available in published

scientific literature. This guide provides a framework for its toxicological assessment based on

its chemical properties and data from structurally related compounds, such as other long-chain

alkylbenzenes and benzene. The information herein should be used as a guide for potential

hazard identification and to inform future toxicological study design.

Introduction
6-Phenylundecane is an alkylbenzene, a class of organic compounds characterized by a

phenyl group attached to an alkyl chain. Its specific toxicological properties have not been

extensively studied. However, understanding its potential for toxicity is crucial for risk

assessment in various applications, including its potential use in drug development and other

industries. This document summarizes the available information on 6-phenylundecane and

provides a guide to its potential toxicological profile based on related chemical structures.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 6-phenylundecane is presented

in Table 1. These properties are essential for understanding its potential absorption,

distribution, metabolism, and excretion (ADME) profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1198628?utm_src=pdf-interest
https://www.benchchem.com/product/b1198628?utm_src=pdf-body
https://www.benchchem.com/product/b1198628?utm_src=pdf-body
https://www.benchchem.com/product/b1198628?utm_src=pdf-body
https://www.benchchem.com/product/b1198628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₇H₂₈ PubChem

Molecular Weight 232.4 g/mol PubChem

CAS Number 4537-14-8 ChemicalBook

Appearance Not specified (likely a liquid) -

Boiling Point Not specified -

Melting Point Not specified -

Solubility Expected to be low in water -

Predicted Toxicological Profile
Due to the lack of specific data for 6-phenylundecane, its toxicological profile is inferred from

data on long-chain alkylbenzenes and the known hazards of benzene.

Acute Toxicity
Long-chain alkylbenzenes generally exhibit low acute toxicity. However, direct contact may

cause mild to moderate skin and eye irritation.

Chronic Toxicity and Carcinogenicity
The chronic toxicity of 6-phenylundecane is unknown. A primary concern for any alkylbenzene

is the potential for metabolic activation of the benzene ring. Benzene itself is a known human

carcinogen, primarily targeting hematopoietic tissue and causing leukemia.[1] The metabolic

pathways of benzene involve the formation of reactive metabolites that can lead to DNA

damage.[1] It is plausible that 6-phenylundecane could undergo similar metabolic activation,

although the long alkyl chain may influence the rate and site of metabolism.

Proposed Toxicological Assessment Strategy
A comprehensive toxicological assessment of 6-phenylundecane would involve a tiered

approach, starting with in vitro assays and progressing to in vivo studies as needed.
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In Vitro Studies
Cytotoxicity: Initial screening using cell lines (e.g., HepG2 for liver toxicity, HaCaT for skin

irritation) to determine the concentration range for further testing.

Genotoxicity: A battery of tests is recommended, including:

Ames test (bacterial reverse mutation assay) to assess point mutations.

In vitro micronucleus test in mammalian cells to evaluate chromosomal damage.

In vitro chromosomal aberration test in mammalian cells.

Metabolism Studies: Using liver microsomes to identify potential metabolites and assess the

rate of metabolism.

In Vivo Studies (if warranted by in vitro results or
exposure potential)

Acute Oral Toxicity (e.g., OECD TG 423): To determine the acute toxic class of the

substance.

Repeated Dose Toxicity (e.g., OECD TG 407): A 28-day oral study in rodents to identify

target organs and establish a No-Observed-Adverse-Effect-Level (NOAEL).

Developmental and Reproductive Toxicity (DART): To assess effects on fertility and

embryonic development.

The following diagram illustrates a general workflow for the toxicological assessment of a novel

chemical like 6-phenylundecane.

A general workflow for toxicological assessment of a novel chemical.

Potential Signaling Pathways of Interest
Based on the toxicology of benzene, a key area of investigation for 6-phenylundecane would

be its potential to induce oxidative stress and subsequent cellular damage. The metabolism of

the benzene ring can lead to the formation of reactive oxygen species (ROS).
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The diagram below illustrates a hypothetical signaling pathway that could be activated by

metabolites of 6-phenylundecane, leading to oxidative stress and inflammatory responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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